Cas no 2228546-78-7 (1-(1-{imidazo1,2-apyrazin-3-yl}cyclopropyl)ethan-1-one)

• Product Name: 1-(1-{imidazo1,2-apyrazin-3-yl}cyclopropyl)ethan-1-one
• CAS No: 2228546-78-7
• MF: C₁₁H₁₁N₃O
• MW: 201.224541902542
• CID: 5947062
• PubChem ID: 165839143
• Update Time: 2025-06-08

1-(1-{imidazo1,2-apyrazin-3-yl}cyclopropyl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(1-{imidazo1,2-apyrazin-3-yl}cyclopropyl)ethan-1-one
• 1-(1-{imidazo[1,2-a]pyrazin-3-yl}cyclopropyl)ethan-1-one
• 2228546-78-7
• EN300-1727201

• Inchi： 1S/C11H11N3O/c1-8(15)11(2-3-11)9-6-13-10-7-12-4-5-14(9)10/h4-7H,2-3H2,1H3
• InChI Key： QUQSXAGLJFKZNO-UHFFFAOYSA-N
• SMILES： O=C(C)C1(C2=CN=C3C=NC=CN23)CC1

Computed Properties

• Exact Mass: 201.090211983g/mol
• Monoisotopic Mass: 201.090211983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 288
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 47.3Ų

Additional information on 1-(1-{imidazo1,2-apyrazin-3-yl}cyclopropyl)ethan-1-one

Introduction to 1-(1-{imidazo[1,2-a]pyrazin-3-yl}cyclopropyl)ethan-1-one (CAS No. 2228546-78-7)

1-(1-{imidazo[1,2-a]pyrazin-3-yl}cyclopropyl)ethan-1-one (CAS No. 2228546-78-7) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of imidazopyrazine derivatives, which have been extensively studied for their diverse biological activities, including anti-inflammatory, antiviral, and anticancer properties.

The chemical structure of 1-(1-{imidazo[1,2-a]pyrazin-3-yl}cyclopropyl)ethan-1-one is characterized by a cyclopropyl group attached to an imidazopyrazine ring system. The cyclopropyl moiety is known for its ability to modulate the conformational flexibility and electronic properties of the molecule, which can influence its binding affinity and selectivity towards specific biological targets. The imidazopyrazine ring, on the other hand, is a privileged scaffold that has been associated with a wide range of pharmacological activities.

Recent research has highlighted the potential of 1-(1-{imidazo[1,2-a]pyrazin-3-yl}cyclopropyl)ethan-1-one as a promising lead compound for the development of new therapeutic agents. Studies have shown that this compound exhibits potent inhibitory activity against various kinases, which are key enzymes involved in cellular signaling pathways and are often dysregulated in diseases such as cancer and inflammatory disorders. Specifically, it has been reported to inhibit the activity of Aurora kinase A and B, which are crucial for mitotic progression and are frequently overexpressed in many types of cancer.

In addition to its kinase inhibitory properties, 1-(1-{imidazo[1,2-a]pyrazin-3-yl}cyclopropyl)ethan-1-one has also demonstrated significant antiproliferative effects in various cancer cell lines. In vitro studies have shown that it can induce cell cycle arrest at the G2/M phase and promote apoptosis through the activation of caspase-dependent pathways. These findings suggest that this compound may have potential as a novel anticancer agent with a unique mechanism of action.

The pharmacokinetic profile of 1-(1-{imidazo[1,2-a]pyrazin-3-yl}cyclopropyl)ethan-1-one has also been investigated in preclinical studies. It has been found to exhibit good oral bioavailability and favorable pharmacokinetic properties, making it a suitable candidate for further development as an orally administered drug. Additionally, preliminary toxicity studies have indicated that this compound is well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models.

The structural optimization of 1-(1-{imidazo[1,2-a]pyrazin-3-yl}cyclopropyl)ethan-1-one is an ongoing area of research. Scientists are exploring various modifications to the cyclopropyl and imidazopyrazine moieties to enhance its potency and selectivity while minimizing potential side effects. For instance, substituting different functional groups on the cyclopropyl ring or introducing additional heterocycles into the imidazopyrazine scaffold can significantly alter the biological activity and pharmacological profile of the compound.

In conclusion, 1-(1-{imidazo[1,2-a]pyrazin-3-yl}cyclopropyl)ethan-1-one (CAS No. 2228546-78-7) represents a promising lead compound with a unique chemical structure and diverse biological activities. Its potential as an anticancer agent and kinase inhibitor makes it an attractive target for further preclinical and clinical development. Ongoing research efforts aim to optimize its structure and evaluate its efficacy in more advanced models of disease, paving the way for its potential translation into clinical applications.